2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H16N4O2S/c1-10-6-14(21)19-12(9-22-15(19)18-10)7-13(20)17-8-11-4-2-3-5-16-11/h2-6,12H,7-9H2,1H3,(H,17,20)
• InChI Key: LSUPFCUPHJWVTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.
BenchChem offers high-quality 2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds incorporating thiazolo[3,2-a]pyrimidine structures have been synthesized and evaluated for their antimicrobial properties. For instance, new heterocycles incorporating antipyrine moiety have been developed, showing potential as antimicrobial agents (Bondock et al., 2008). These studies indicate the broad utility of such compounds in developing new treatments against various microbial infections.

Insecticidal Assessment

Thiazolopyrimidine derivatives have also been assessed for their insecticidal properties. A study focusing on the synthesis and insecticidal assessment against the cotton leafworm, Spodoptera littoralis, highlights the potential of these compounds in agricultural applications, providing a chemical basis for controlling pest populations and protecting crops (Fadda et al., 2017).

Antiproliferative Activity

The synthesis of thiazole derivatives linked to pyridine and their evaluation for antiproliferative activity against various cancer cell lines suggest potential applications in cancer research. Some synthesized compounds have shown promising anticancer activity, indicating the relevance of thiazolopyrimidine structures in developing new oncological treatments (Alqahtani & Bayazeed, 2020).

Synthesis of Novel Heterocycles

Research has also focused on the synthesis of novel heterocycles based on thiazolopyrimidine, exploring their potential applications in various fields of chemistry and pharmacology. Such studies contribute to the expansion of the chemical space of thiazolopyrimidine derivatives, paving the way for discovering new compounds with unique properties and applications (El Azab & Elkanzi, 2014).